Cas no 1281135-13-4 (N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide)

• Product Name: N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide
• CAS No: 1281135-13-4
• MF: C₁₇H₁₇F₂N₃O₃
• MW: 349.33199095726
• CID: 6451758
• PubChem ID: 53549107
• Update Time: 2025-10-30

N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685224
• N'-(1-cyanocyclobutyl)-N-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide
• AKOS034791656
• 1281135-13-4
• Z999343970
• N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide

• Inchi： 1S/C17H17F2N3O3/c18-11-2-3-12(13(19)8-11)14(23)9-21-15(24)4-5-16(25)22-17(10-20)6-1-7-17/h2-3,8H,1,4-7,9H2,(H,21,24)(H,22,25)
• InChI Key： DFQQGMGULORHCO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CNC(CCC(NC1(C#N)CCC1)=O)=O)=O)F

Computed Properties

• Exact Mass: 349.12379774g/mol
• Monoisotopic Mass: 349.12379774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.1Ų

Additional information on N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide

Comprehensive Overview of N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide (CAS No. 1281135-13-4)

In the realm of specialized chemical compounds, N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide (CAS No. 1281135-13-4) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms for ease of communication, belongs to a class of cyano-containing amides, which are increasingly being explored for their utility in pharmaceutical and agrochemical research. The presence of both cyanocyclobutyl and difluorophenyl moieties in its structure makes it a compelling subject for studies targeting selective binding and metabolic stability.

The growing demand for highly functionalized amides in drug discovery has placed compounds like N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide under the spotlight. Researchers are particularly intrigued by its potential role as a kinase inhibitor scaffold or a protease modulator, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The 2,4-difluorophenyl group, a common pharmacophore in medicinal chemistry, enhances its lipophilicity, which is crucial for membrane permeability—a key factor in the development of orally bioavailable therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1281135-13-4 involves multi-step organic transformations, including amide coupling reactions and cyanocyclobutyl group introduction. These processes are often optimized to achieve high yields and purity, as impurities can significantly impact the compound's performance in downstream applications. Recent advancements in flow chemistry and catalytic amidation have further streamlined its production, addressing challenges related to scalability and environmental sustainability—a topic of immense relevance in modern green chemistry initiatives.

The compound's relevance extends to the field of preclinical research, where it is frequently employed as a reference standard or intermediate in the synthesis of more complex molecules. Its structural versatility allows for derivatization, enabling the exploration of structure-activity relationships (SAR) in various therapeutic areas. For instance, modifications to the butanediamide linker or the oxoethyl group can lead to analogs with improved pharmacokinetic profiles, a strategy widely adopted in the optimization of small-molecule drugs.

In the context of user search trends, queries such as "applications of cyanocyclobutyl compounds" and "difluorophenyl amides in drug design" reflect the scientific community's interest in this compound class. Additionally, discussions around CAS No. 1281135-13-4 often intersect with broader topics like fragment-based drug discovery and computational chemistry tools, which are pivotal in accelerating the identification of novel bioactive molecules. The integration of AI-driven molecular modeling has further amplified the efficiency of such explorations, making compounds like this one accessible to virtual screening campaigns.

Beyond pharmaceuticals, N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide has potential applications in material science, particularly in the development of functional polymers and coatings. Its ability to form stable hydrogen-bonded networks could be leveraged to engineer materials with tailored mechanical or thermal properties. This interdisciplinary appeal underscores the compound's versatility and aligns with the increasing convergence of chemistry and materials engineering in cutting-edge research.

Quality control and analytical characterization of CAS No. 1281135-13-4 are critical to ensuring its suitability for research purposes. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its identity and purity. These methods are complemented by thermogravimetric analysis (TGA) to assess its stability under varying conditions—a consideration of paramount importance for long-term storage and handling.

In summary, N-(1-cyanocyclobutyl)-N'-[2-(2,4-difluorophenyl)-2-oxoethyl]butanediamide represents a fascinating case study in the intersection of synthetic chemistry, drug discovery, and materials science. Its multifunctional architecture and broad applicability make it a valuable asset in both academic and industrial settings. As research continues to uncover new dimensions of its utility, this compound is poised to remain a topic of keen scientific inquiry and innovation.